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Compound of Interest

Compound Name: Phenylacetyl chloride

Cat. No.: B042941 Get Quote

For researchers, scientists, and professionals in the dynamic field of drug development, the

safe and effective handling of reactive chemical intermediates is paramount. Phenylacetyl
chloride, a key building block in the synthesis of numerous pharmaceuticals and fragrances,

demands a thorough understanding of its properties and associated risks. This in-depth

technical guide provides a core repository of safety data, handling protocols, and emergency

procedures to ensure the well-being of laboratory personnel and the integrity of research

outcomes.

Core Safety and Hazard Profile
Phenylacetyl chloride is a corrosive and moisture-sensitive liquid that reacts violently with

water, producing toxic hydrogen chloride gas.[1][2][3] It is crucial to handle this reagent under

anhydrous conditions in a well-ventilated fume hood.

Globally Harmonized System (GHS) Classification
The GHS provides a standardized approach to hazard communication. The classification for

phenylacetyl chloride underscores its significant risks.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[4][5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][5]

Corrosive to Metals 1
H290: May be corrosive to

metals[6][7]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of phenylacetyl chloride is

fundamental to its safe handling and use in experimental design.

Property Value

Molecular Formula C₈H₇ClO[5]

Molecular Weight 154.59 g/mol [8]

Appearance Colorless to pale yellow liquid[4]

Density 1.169 g/mL at 25 °C[3]

Boiling Point 94-95 °C at 12 mmHg[3]

Flash Point 102 °C (215.6 °F)[5]

Solubility
Miscible with alcohol and ether; reacts with

water[3]

Refractive Index n20/D 1.5325[4]

Personal Protective Equipment (PPE): The First Line
of Defense
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The appropriate selection and consistent use of PPE are non-negotiable when working with

phenylacetyl chloride.[1]

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[9]

Protects against splashes and

corrosive vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Gloves should be inspected

before use and disposed of

after contact.[9]

Prevents severe skin burns

and irritation upon contact.

Body Protection

A chemical-resistant laboratory

coat, fully buttoned, with long

sleeves.[4]

Protects skin from accidental

splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

typically sufficient. If ventilation

is inadequate, a respirator with

an appropriate cartridge (e.g.,

ABEK type) may be necessary.

[6]

Protects against inhalation of

corrosive and irritating vapors.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Firefighting Measures
Phenylacetyl chloride is a combustible liquid.[2] In the event of a fire, the following measures

should be taken:

Extinguishing
Media

Unsuitable
Extinguishing
Media

Specific Hazards
Firefighting
Protective
Equipment

Dry chemical, carbon

dioxide, alcohol-

resistant foam, or

water spray (fog).[4]

[10]

A direct stream of

water should be

avoided as it can react

violently with

phenylacetyl chloride.

[2]

Thermal

decomposition can

produce toxic and

corrosive gases,

including carbon

monoxide, carbon

dioxide, and hydrogen

chloride.[3]

Wear a self-contained

breathing apparatus

(SCBA) and full

protective clothing.[4]

[9]
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Experimental Protocols: From Handling to Disposal
The following sections provide detailed methodologies for key procedures involving

phenylacetyl chloride. These protocols are intended as a guide and should be adapted to

specific laboratory conditions and regulatory requirements.

Spill Cleanup Protocol
In the event of a spill, immediate and safe cleanup is essential to mitigate hazards.

Materials:

Personal Protective Equipment (as specified in the PPE table)

Inert absorbent material (e.g., sand, dry lime, or soda ash)[8]

Sealable, labeled waste container

Decontamination solution (e.g., 5% sodium bicarbonate solution)

pH paper

Procedure:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

Contain the Spill: If safe to do so, contain the spill using an inert absorbent material. Do not

use combustible materials like paper towels.

Neutralize and Absorb: Cautiously cover the spill with an excess of inert absorbent material

such as sand, dry lime, or soda ash.[8]

Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place

it into a designated, labeled, and sealable waste container.

Decontaminate the Area: Decontaminate the spill area with a 5% sodium bicarbonate

solution. Test the pH of the decontaminated area with pH paper to ensure neutralization.
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Final Cleaning: Wipe the area with a damp cloth and then a dry one.

Dispose of Waste: Dispose of all contaminated materials, including gloves and cleaning

materials, as hazardous waste in accordance with local, state, and federal regulations.[1]

Quenching Protocol for Reaction Mixtures
Unreacted phenylacetyl chloride in a reaction mixture must be safely quenched before

workup.

Materials:

Ice bath

Dropping funnel

Stirring apparatus

Saturated sodium bicarbonate solution or another suitable basic solution

Procedure:

Cool the Reaction Mixture: Cool the reaction vessel to 0 °C using an ice bath to control the

exotherm of the quenching process.

Slow Addition of Quenching Agent: Slowly and carefully add a saturated aqueous solution of

sodium bicarbonate dropwise to the cooled and stirred reaction mixture. The rate of addition

should be controlled to manage the evolution of gas (CO₂) and heat.

Monitor the Quench: Continue the addition until the gas evolution ceases, indicating that the

reactive acyl chloride has been consumed.

Check pH: After the addition is complete, check the pH of the aqueous layer to ensure it is

neutral or slightly basic.

Proceed with Workup: Once the quench is complete, the reaction mixture can be safely

worked up (e.g., extraction, separation).
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Analytical Detection: High-Performance Liquid
Chromatography (HPLC)
For quality control and reaction monitoring, a stability-indicating HPLC method can be

developed to quantify phenylacetyl chloride and its degradation products. The following

provides a general framework for method development.

Objective: To develop a quantitative HPLC method to separate and quantify phenylacetyl
chloride from its primary degradation product, phenylacetic acid.

Instrumentation and Materials:

HPLC system with a UV or Diode Array Detector (DAD)

C18 reversed-phase column

Mobile phase: Acetonitrile and water (with or without a modifier like formic acid or

trifluoroacetic acid)

Phenylacetyl chloride and phenylacetic acid standards

Method Development Workflow:

Column and Mobile Phase Selection: Start with a standard C18 column. A gradient elution

method with acetonitrile and water is a good starting point.

Wavelength Selection: Determine the optimal UV detection wavelength by acquiring the UV

spectra of both phenylacetyl chloride and phenylacetic acid.

Optimization: Optimize the gradient, flow rate, and column temperature to achieve good

separation and peak shape.

Validation: Validate the method for specificity, linearity, accuracy, precision, and limits of

detection (LOD) and quantitation (LOQ) according to established guidelines.

Visualizing Safe Handling and Emergency Response
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To further clarify the necessary precautions and procedures, the following diagrams illustrate

key logical relationships in the safe handling of phenylacetyl chloride.

Phenylacetyl Chloride Hazards

GHS Pictograms

H314: Causes severe skin burns and eye damage

 corrosive 
H318: Causes serious eye damage

H335: May cause respiratory irritation

 exclamation mark 
H290: May be corrosive to metals

Click to download full resolution via product page

Caption: GHS Hazard Classification for Phenylacetyl Chloride.

Required Personal Protective Equipment

Protection Against

Chemical Safety Goggles

Eye Exposure

Full-Face Shield Chemical-Resistant Gloves

Skin Contact

Chemical-Resistant Lab Coat Respirator (if needed)

Inhalation
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Click to download full resolution via product page

Caption: Personal Protective Equipment for Handling Phenylacetyl Chloride.

Suitable Extinguishing Media Unsuitable Extinguishing Media

Phenylacetyl Chloride Fire

Dry Chemical Carbon Dioxide Alcohol-Resistant Foam Water Spray (Fog) Direct Water Jet

AVOID

Click to download full resolution via product page

Caption: Recommended Fire Extinguisher Types for Phenylacetyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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